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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494 Get Quote

Technical Support Center: Apiezon N
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals using Apiezon N
grease in vacuum systems.

Frequently Asked Questions (FAQs)
General Properties and Handling

What is Apiezon N grease and what are its primary uses? Apiezon N is a silicone- and

halogen-free cryogenic high vacuum grease.[1][2] It is widely recognized for its use in

cryogenic applications as a sealant and thermal contact medium.[1][3][4][5][6][7] Its ability to

provide craze-free performance at low temperatures and withstand frequent cycling between

cryogenic temperatures (as low as -273°C) and ambient temperatures up to +30°C makes it

a preferred choice for such applications.[1][2][3][6][7] It is also used at ambient temperatures

where added cushioning against vibrations is needed, particularly in fragile glass-to-glass

joints.[1][2][3][6]

What are the key advantages of Apiezon N over silicone-based greases? Apiezon N is a

hydrocarbon-based grease and does not exhibit the "creep" or "carry over" issues commonly

associated with silicone-based products.[3][8][4][9] This prevents the contamination of

adjacent surfaces, which is critical in applications like surface coating, metal deposition, and

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1172494?utm_src=pdf-interest
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://nanovactech.com/products/apiezon-hydrocarbon-n-grease
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.cmr-direct.com/shop/02-39-014-cmr-apiezonn25g-507/document/52
https://www.2spi.com/catalog/documents/ApiezonN%20(TDS).pdf
https://highvacdepot.com/product/apiezon-n-grease/
https://www.agarscientific.com/apiezon-n-grease-25g
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://nanovactech.com/products/apiezon-hydrocarbon-n-grease
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://highvacdepot.com/product/apiezon-n-grease/
https://www.agarscientific.com/apiezon-n-grease-25g
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://nanovactech.com/products/apiezon-hydrocarbon-n-grease
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://highvacdepot.com/product/apiezon-n-grease/
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://apiezon.com/wp-content/uploads/2023/10/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://www.cmr-direct.com/shop/02-39-014-cmr-apiezonn25g-507/document/52
https://www.ajvs.com/apiezon-n-cryogenic-grease-high-vacuum-silicone-free-and-halogen-free-grease-17558
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


semiconductor manufacturing.[3][8] Its silicone-free nature also reduces the risk of

interference in analytical techniques such as infrared and mass spectrometry.[3][8]

What is the shelf life of Apiezon N and how should it be stored? The shelf life of Apiezon N
grease is ten years from the date of manufacture when stored in its original unopened

packaging at ambient temperatures (10 to 30°C).[3][8][10] If the container has been opened,

it should be resealed and stored in a clean, dry, dark environment under the same ambient

conditions to maximize its remaining shelf life, though this is not guaranteed for the full ten

years.[11]

Application and Removal

How should Apiezon N be applied to O-rings and other sealing surfaces? While a well-fitted

and clean O-ring may not always require grease, a thin film of Apiezon N can enhance

sealing performance and ease installation and removal.[12] To apply, place a small amount

of grease on a gloved hand and apply a thin, even film to the O-ring.[12][13] Excess grease

should be wiped away, leaving only a light sheen on the surface.[12][13]

How can Apiezon N grease be removed? Excess Apiezon N can be wiped away with a soft,

clean, lint-free cloth.[1][3][5][14][15] Any remaining residue can be cleaned with warm soapy

water or a hydrocarbon solvent such as toluene or xylene.[1][3][5][14][15] For a more

environmentally friendly option, limonene is recommended.[1][3][5][14][15] Apiezon N is not

soluble in alcohols (like ethanol or IPA) or ketones (like acetone or MEK), so these should

not be used for cleaning.[1][3][5][14][15]

Troubleshooting Vacuum Leaks

My vacuum system has a leak after applying Apiezon N. What are the common causes?

Common causes for vacuum leaks when using Apiezon N include:

Improper Application: Applying too much or too little grease can result in a poor seal. An

excessive amount can trap air, while too little may not adequately fill surface

imperfections.

Contamination: The sealing surfaces or the grease itself may have been contaminated

with dust, debris, or other substances that prevent a proper seal.
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Incompatible Materials: Apiezon N is incompatible with certain materials like EPDM, EPR,

butyl rubber, and PVC seals.[1][16][12][17] Using it with these materials can cause the

seals to swell or degrade, leading to leaks.[18]

Operating Outside Temperature Range: Using the grease at temperatures above its

recommended working range (+30°C) can cause it to melt and flow away from the sealing

surface.[19] While it is designed for cryogenic use, it should not be used as a lubricant at

these low temperatures.[3][20]

How can I detect the location of a vacuum leak? A common method for detecting vacuum

leaks is the use of a helium mass spectrometer leak detector. For systems sealed with

Apiezon N, you can also carefully apply a solvent like isopropanol to suspected leak points

while monitoring the vacuum gauge. A sudden change in pressure can indicate the location

of the leak. However, be aware that Apiezon N is not soluble in alcohols, so this method

relies on the solvent temporarily blocking the leak path.

Data Presentation
Apiezon N Properties

Property Value

Vapor Pressure @ 20°C 6 x 10⁻¹⁰ Torr[1][2][3][5][6][9][21]

Working Temperature Range -273°C to +30°C[2][3][4][5][7][9][21]

Relative Density @ 20°C 0.911[4][5][21]

Outgassing Characteristics (ASTM E595) <1% TML, <0.1% CVCM[4][5][21]

Thermal Conductivity @ 20°C 0.194 W/m°C[4][21]

Shelf Life (unopened) 10 years[3][8][10][11]

Material Compatibility
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Compatible Materials Incompatible Materials

Viton
EPDM (ethylene propylene diene M-class

rubber)[1][16][12][17]

Nitrile (>30% content)[1][3][16][12][17] EPR (ethylene propylene rubber)[1][16][12][17]

Nylon[1][3][16][12][17] Butyl rubber[1][16][12][17]

Polyurethane[1][3][16][12][17] PVC seals[1][16][12][17]

Polyethylene[1][3][16][12][17]

Polypropylene[1][3][16][12][17]

Silicone

Experimental Protocols
Protocol for Applying Apiezon N to a Ground Glass Joint

Surface Preparation: Thoroughly clean the male and female components of the ground glass

joint. Wipe away any old grease or residue using a suitable solvent (e.g., toluene, xylene)

and a lint-free cloth. Ensure the surfaces are completely dry before proceeding.

Grease Application: Using a clean spatula or a gloved finger, apply a small, even band of

Apiezon N grease around the upper part of the male joint. Avoid applying grease to the very

tip to prevent it from being pushed into the system.

Joint Assembly: Insert the male joint into the female joint and rotate them together to spread

the grease evenly, creating a translucent, uniform seal. A properly greased joint will appear

clear, without any streaks or bubbles.

Inspection: Visually inspect the joint to ensure a continuous seal has been formed. If there

are any gaps or air bubbles, separate the joints, clean them, and repeat the application

process.

Visualizations
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Caption: Troubleshooting workflow for vacuum leaks with Apiezon N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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